2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N-cyclopentyl-2-oxoacetamide

• IUPAC Name: 2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N-cyclopentyl-2-oxoacetamide
• InChI: InChI=1S/C21H29N3O3/c1-2-18-15-23(21(27)20(26)22-17-10-6-7-11-17)13-12-19(25)24(18)14-16-8-4-3-5-9-16/h3-5,8-9,17-18H,2,6-7,10-15H2,1H3,(H,22,26)
• InChI Key: HTBMAMMFBJMTGZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)C(=O)NC3CCCC3
• Molecular Formula: C21H29N3O3
• Molecular Weight: 371.5 g/mol

Description

2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N-cyclopentyl-2-oxoacetamide is a chemical compound that belongs to the class of diazepan-2-ones. This compound has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N-cyclopentyl-2-oxoacetamide is not fully understood. However, it is believed to act by binding to the benzodiazepine receptor site on the GABA-A receptor, which enhances the inhibitory effects of GABA. This leads to a decrease in neuronal excitability and anxiolytic effects.
Biochemical and Physiological Effects:
2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N-cyclopentyl-2-oxoacetamide has been found to have several biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which leads to a decrease in neuronal excitability and anxiolytic effects. It has also been found to have anticonvulsant effects and to modulate the release of neurotransmitters such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N-cyclopentyl-2-oxoacetamide in lab experiments is its potent anxiolytic effects. This makes it a useful tool for studying the effects of anxiety on behavior and physiology. However, one limitation of using this compound is its potential for sedative effects, which can confound the results of experiments.

Future Directions

There are several future directions for the study of 2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N-cyclopentyl-2-oxoacetamide. One possible direction is to investigate its potential for use in the treatment of neurological disorders such as anxiety, depression, and epilepsy. Another direction is to study its potential as an antimicrobial or antifungal agent. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations for its use in scientific research.
In conclusion, 2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N-cyclopentyl-2-oxoacetamide is a chemical compound that has potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations for use in scientific research.

Synthesis Methods

The synthesis of 2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N-cyclopentyl-2-oxoacetamide involves the reaction of 4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl chloride with cyclopentanone in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N-cyclopentyl-2-oxoacetamide has been studied for its potential applications in scientific research. It has been found to have antimicrobial, antifungal, and antitumor activities. It has also been studied for its potential use as a therapeutic agent in the treatment of neurological disorders such as anxiety, depression, and epilepsy.